Cas no 89586-94-7 (1H-Pyrazole-4-ethanol, 3,5-dimethyl-1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Pyrazole-4-ethanol, 3,5-dimethyl-1-[(4-methylphenyl)sulfonyl]-
• CAS No: 89586-94-7
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 595670
• PubChem ID: 13223177
• Update Time: 2025-04-19

1H-Pyrazole-4-ethanol, 3,5-dimethyl-1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-ethanol, 3,5-dimethyl-1-[(4-methylphenyl)sulfonyl]-
• 2-[3,5-dimethyl-1-(4-methylphenyl)sulfonylpyrazol-4-yl]ethanol
• DTXSID60529646
• 2-[3,5-Dimethyl-1-(4-methylbenzene-1-sulfonyl)-1H-pyrazol-4-yl]ethan-1-ol
• 89586-94-7

• Inchi： 1S/C14H18N2O3S/c1-10-4-6-13(7-5-10)20(18,19)16-12(3)14(8-9-17)11(2)15-16/h4-7,17H,8-9H2,1-3H3
• InChI Key： CNKBVHBVKWFMLF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C(C)=C(CCO)C(C)=N1)(=O)=O

Computed Properties

• Exact Mass: 294.10381361g/mol
• Monoisotopic Mass: 294.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.6Ų